Cas no 911305-83-4 (5-Bromo-3-(1H-imidazol-2-yl)-1H-indazole)

• Product Name: 5-Bromo-3-(1H-imidazol-2-yl)-1H-indazole
• CAS No: 911305-83-4
• MF: C₁₀H₇BrN₄
• MW: 263.093380212784
• MDL: MFCD13176995
• CID: 1040493
• PubChem ID: 135742429
• Update Time: 2025-10-22

5-Bromo-3-(1H-imidazol-2-yl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(1H-imidazol-2-yl)-1H-indazole
• 5-bromo-3-imidazol-2-ylidene-1,2-dihydroindazole
• A860598
• 911305-83-4
• 1H-Indazole, 5-bromo-3-(1H-imidazol-2-yl)-
• DTXSID20743700
• 5-Bromo-3-(2H-imidazol-2-ylidene)-2,3-dihydro-1H-indazole
• F17841
• DB-368470

• MDL： MFCD13176995
• Inchi： 1S/C10H7BrN4/c11-6-1-2-8-7(5-6)9(15-14-8)10-12-3-4-13-10/h1-5H,(H,12,13)(H,14,15)
• InChI Key： ZPHRGJQCDGNHOP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1=NC=CN1)=NN2

Computed Properties

• Exact Mass: 261.98541g/mol
• Monoisotopic Mass: 261.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.4Ų

Additional information on 5-Bromo-3-(1H-imidazol-2-yl)-1H-indazole

Introduction to 5-Bromo-3-(1H-imidazol-2-yl)-1H-indazole (CAS No. 911305-83-4)

5-Bromo-3-(1H-imidazol-2-yl)-1H-indazole (CAS No. 911305-83-4) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the class of brominated indazole derivatives, which are known for their broad spectrum of pharmacological effects. The presence of both bromine and imidazole moieties in its structure imparts unique reactivity and binding properties, making it a valuable scaffold for drug discovery and development.

The indazole core is a fused bicyclic system consisting of a benzene ring and a pyrazole ring, which is commonly found in many bioactive molecules. The bromine substituent at the 5-position enhances the electrophilicity of the molecule, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. Additionally, the imidazole ring at the 3-position introduces hydrogen bonding capabilities and can interact with various biological targets, including enzymes and receptors.

In recent years, 5-Bromo-3-(1H-imidazol-2-yl)-1H-indazole has been extensively studied for its potential applications in oncology, inflammation, and neurodegenerative diseases. The indazole moiety is particularly relevant in cancer research, where it has been shown to modulate pathways involved in cell proliferation and apoptosis. For instance, studies have demonstrated that indazole derivatives can inhibit tyrosine kinases, which are overexpressed in many cancer cells, thereby serving as promising candidates for antitumor agents.

The bromine atom in 5-Bromo-3-(1H-imidazol-2-yl)-1H-indazole not only enhances reactivity but also allows for site-specific modifications. This feature has been exploited in the development of targeted therapies, where precise structural alterations can improve binding affinity to specific biological targets. Researchers have utilized this compound as a building block to synthesize novel small molecules with enhanced pharmacological profiles. For example, derivatives of this compound have been reported to exhibit inhibitory activity against certain kinases and transcription factors, suggesting their potential as therapeutic agents.

Moreover, the imidazole ring in 5-Bromo-3-(1H-imidazol-2-yl)-1H-indazole has been shown to interact with metal ions, which is a critical aspect in drug design. Metallo-drugs are an emerging class of therapeutic agents that utilize metal ions to exert their biological effects. The imidazole ligand can chelate metal ions such as copper or zinc, forming complexes that exhibit potent antimicrobial and anti-inflammatory properties. This dual functionality makes 5-Bromo-3-(1H-imidazol-2-yl)-1H-indazole a versatile intermediate for the synthesis of metal-based pharmaceuticals.

Recent advancements in computational chemistry have further enhanced the understanding of the pharmacological properties of 5-Bromo-3-(1H-imidazol-2-yl)-1H-indazole. Molecular docking studies have revealed that this compound can bind to various protein targets with high affinity. For instance, simulations have shown that it can interact with ATP-binding pockets of kinases, suggesting its potential as an inhibitor. These computational insights have guided experimental efforts to optimize the structure for improved efficacy and selectivity.

The synthesis of 5-Bromo-3-(1H-imidazol-2-yl)-1H-indazole involves multi-step organic transformations that highlight its synthetic utility. The indazole core can be prepared via condensation reactions between appropriately substituted benzene derivatives and hydrazines. Subsequent bromination at the 5-position introduces the electrophilic center necessary for further functionalization. The imidazole ring is typically introduced through nucleophilic substitution reactions or cyclocondensation processes. These synthetic strategies have been refined over time to achieve high yields and purity, making 5-Bromo-3-(1H-imidazol-2-yl)-1H-indazole readily accessible for medicinal chemistry applications.

In conclusion, 5-Bromo-3-(1H-imidazol-2-yl)-1H-indazole (CAS No. 911305-83-4) is a structurally intriguing compound with significant potential in drug discovery. Its unique combination of functional groups enables diverse biological activities and synthetic possibilities. Ongoing research continues to explore its applications in various therapeutic areas, underscoring its importance as a pharmaceutical intermediate. As our understanding of molecular interactions advances, compounds like 5-Bromo-3-(1H-imidazol-2-yl)-1H-indazole are expected to play a crucial role in the development of next-generation therapeutics.